Cas no 2171427-76-0 (5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)

• Product name: 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171427-76-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5955749
• PubChem ID: 165579582

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• 2171427-76-0
• EN300-1574573
• 5-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-16(13-24(29)27-14-17-11-12-23(34-17)25(30)31)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,17?,23?/m0/s1
• InChI Key： XKLQXIKGJGRLPT-RJNZEALMSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171427-76-0): A Comprehensive Overview

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171427-76-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxolane carboxylic acid with a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amino-pentanamide moiety. The unique structural features of this compound make it a valuable tool in the synthesis of peptides and other biologically active molecules.

The CAS No. 2171427-76-0 designation is a unique identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be precisely referenced in scientific literature and databases. This identifier is crucial for researchers and chemists who need to access detailed information about the compound's properties, synthesis methods, and applications.

The core structure of 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid consists of an oxolane ring, which is a five-membered cyclic ether. The oxolane ring is functionalized with a carboxylic acid group at the 2-position and a substituted amino-pentanamide moiety at the 5-position. The Fmoc protecting group at the amino terminus is particularly noteworthy, as it provides stability and reactivity control during synthetic processes.

In recent years, the use of Fmoc-protected amino acids has become increasingly prevalent in peptide synthesis due to their ability to prevent unwanted side reactions and ensure high yields. The Fmoc group can be selectively removed under mild conditions, allowing for sequential addition of amino acids in solid-phase peptide synthesis (SPPS). This makes 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid an ideal building block for constructing complex peptides with high purity and efficiency.

Beyond its utility in peptide synthesis, this compound has also shown promise in various biological applications. For instance, studies have demonstrated that derivatives of oxolane carboxylic acids can exhibit potent anti-inflammatory and anti-cancer properties. The presence of the Fmoc group and the amino-pentanamide moiety may contribute to these biological activities by modulating protein-protein interactions or influencing cellular signaling pathways.

Recent research has focused on optimizing the synthetic routes for producing 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid. One notable approach involves the use of palladium-catalyzed coupling reactions to efficiently construct the complex structure. These methods have been shown to improve yield and reduce side products, making the compound more accessible for large-scale applications.

The physicochemical properties of 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid are also well-characterized. It is typically obtained as a white solid with a high melting point, indicating its stability under various conditions. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions.

In terms of safety and handling, it is important to note that while 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to prevent skin contact and inhalation.

The potential applications of 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid extend beyond academic research into industrial settings. In the pharmaceutical industry, this compound can be used as an intermediate in the synthesis of drug candidates with therapeutic potential. Additionally, it may find use in diagnostic assays and other analytical techniques where precise control over molecular structure is essential.

In conclusion, 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171427-76-0) is a versatile and valuable compound with significant implications for both research and development in the fields of medicinal chemistry and pharmaceutical science. Its unique structural features, coupled with its potential biological activities, make it an important molecule for further investigation and application.